Cas no 77199-12-3 (Quinolizinium, 3-bromo-, bromide)

• Product Name: Quinolizinium, 3-bromo-, bromide
• CAS No: 77199-12-3
• MF: C₉H₇Br₂N
• MW: 288.966580629349
• CID: 530578
• PubChem ID: 11346772
• Update Time: 2025-04-19

Quinolizinium, 3-bromo-, bromide Chemical and Physical Properties

Names and Identifiers

• Quinolizinium, 3-bromo-, bromide
• 3-bromoquinolizin-5-ium,bromide
• 3-Bromoquinolizinium bromide
• FT-0711063
• 77199-12-3
• DTXSID70463128
• 3-bromoquinolizin-5-ium;bromide

• Inchi： 1S/C9H7BrN.BrH/c10-8-4-5-9-3-1-2-6-11(9)7-8;/h1-7H;1H/q+1;/p-1
• InChI Key： CPMSZOBMUXGFPW-UHFFFAOYSA-M
• SMILES： BrC1=CC=C2C=CC=C[N+]2=C1.[Br-]

Computed Properties

• Exact Mass: 286.89500
• Monoisotopic Mass: 286.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.1Ų

Experimental Properties

• Melting Point: 259-261 ºC (ethanol ethyl acetate )
• PSA: 4.10000
• LogP: -0.80820